Cas no 1432679-99-6 (3-methoxy-1-(5-methylfuran-2-yl)propan-1-amine)

• Product Name: 3-methoxy-1-(5-methylfuran-2-yl)propan-1-amine
• CAS No: 1432679-99-6
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 4599552
• PubChem ID: 71758340
• Update Time: 2025-05-24

3-methoxy-1-(5-methylfuran-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-1-(5-methyl-furan-2-yl)-propylamine
• 3-methoxy-1-(5-methylfuran-2-yl)propan-1-amine

• Inchi： 1S/C9H15NO2/c1-7-3-4-9(12-7)8(10)5-6-11-2/h3-4,8H,5-6,10H2,1-2H3
• InChI Key： KGBKAYCIPIODJY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)O1)(N)CCOC

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 238.6±40.0 °C at 760 mmHg
• Flash Point: 98.1±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-methoxy-1-(5-methylfuran-2-yl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-methoxy-1-(5-methylfuran-2-yl)propan-1-amine

Exploring the Potential of 3-Methoxy-1-(5-methylfuran-2-yl)propan-1-amine (CAS No. 1432679-99-6) in Modern Research

In the realm of organic chemistry and pharmaceutical research, 3-Methoxy-1-(5-methylfuran-2-yl)propan-1-amine (CAS No. 1432679-99-6) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its furan and methoxy functional groups, offers a wide range of potential applications, from drug discovery to material science. Its amine moiety further enhances its versatility, making it a valuable building block for synthetic chemists.

The growing demand for novel compounds in medicinal chemistry has placed 3-Methoxy-1-(5-methylfuran-2-yl)propan-1-amine under the spotlight. Researchers are particularly intrigued by its potential role in designing central nervous system (CNS) therapeutics, given its structural similarity to other bioactive amines. Additionally, its furan ring is a common motif in natural products, which often exhibit antioxidant and anti-inflammatory properties. This has led to increased inquiries about its biological activity and mechanism of action in academic and industrial circles.

From a synthetic perspective, CAS No. 1432679-99-6 is often discussed in the context of heterocyclic chemistry. The 5-methylfuran-2-yl group is a key feature that enables diverse functionalization, allowing researchers to explore its utility in catalysis and polymer chemistry. Recent studies have also highlighted its potential as a precursor for fluorescent probes, which are widely used in bioimaging and diagnostics. These applications align with current trends in precision medicine and personalized healthcare, topics that dominate scientific discussions today.

Another area where 3-Methoxy-1-(5-methylfuran-2-yl)propan-1-amine is gaining traction is in green chemistry. With sustainability becoming a global priority, chemists are seeking eco-friendly synthesis routes for such compounds. The furan derivative’s potential compatibility with biobased solvents and renewable feedstocks makes it an attractive candidate for sustainable chemical processes. This aligns with the increasing number of searches for green alternatives in chemical manufacturing.

In the field of computational chemistry, CAS No. 1432679-99-6 has been the subject of molecular docking and QSAR studies. These in silico approaches help predict its binding affinity to various biological targets, saving time and resources in drug development. The rise of AI-driven drug discovery has further amplified interest in such compounds, as researchers look for ways to integrate machine learning with traditional experimental methods.

Despite its promise, challenges remain in the large-scale production and purification of 3-Methoxy-1-(5-methylfuran-2-yl)propan-1-amine. Optimizing reaction yields and ensuring high purity are critical for its commercial viability. These topics frequently appear in patent literature and industrial research reports, reflecting the compound’s potential for technology transfer and innovation.

In conclusion, 3-Methoxy-1-(5-methylfuran-2-yl)propan-1-amine (CAS No. 1432679-99-6) represents a fascinating intersection of organic synthesis, pharmacology, and sustainable chemistry. Its multifaceted applications and alignment with current scientific trends ensure its relevance in ongoing and future research endeavors. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing chemical innovation and therapeutic development.